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Compound of Interest

Compound Name: Gold-199

Cat. No.: B1202353 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for Gold-199 (Au-199), a

radionuclide with promising applications in medicine. Adherence to these guidelines is critical to

ensure the safety of personnel and the integrity of experimental outcomes.

Radiological Properties of Gold-199
Gold-199 is a synthetic radioisotope of gold. It decays via beta-minus (β-) emission to stable

Mercury-199 (Hg-199).[1][2] Its radioactive properties make it suitable for various research and

therapeutic applications.[2][3]

Table 1: Key Radiological Data for Gold-199

Property Value

Half-Life 3.139 days

Decay Mode 100% Beta-minus (β-)

Decay Product Mercury-199 (Stable)

Specific Activity 7.77 x 1015 Bq/g

Source:[1]
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Table 2: Emissions of Gold-199

Radiation Type Energy Intensity

Beta-minus (β-) (Maximum) 452.3 keV 100%

Beta-minus (β-) (Average) 82 keV -

Gamma (γ) 158.4 keV 40%

Gamma (γ) 208.2 keV 8.72%

Source:[1][2]

Shielding and Personal Protective Equipment (PPE)
Effective shielding and appropriate PPE are fundamental to minimizing radiation exposure

under the ALARA (As Low As Reasonably Achievable) principle.

2.1 Shielding Recommendations

Gold-199 is primarily a beta emitter, but its gamma emissions must also be considered for

shielding.

Primary Shielding: Use low atomic number (Z) materials like acrylic (Perspex) or aluminum to

shield the beta particles. This minimizes the production of secondary X-rays known as

Bremsstrahlung.[4][5][6] A thickness of 10 mm of acrylic or 5 mm of aluminum is generally

recommended for high-energy beta emitters.[4][5][6]

Secondary Shielding: If significant Bremsstrahlung is produced, a thin outer layer of a high-Z

material like lead can be used to attenuate these secondary X-rays.[4][5][6]

2.2 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted to determine the appropriate

PPE.[7] Standard PPE for handling unsealed radioactive materials like Gold-199 includes:

Protective Clothing: A lab coat or coveralls should be worn at all times in areas where

radioactive materials are handled.[8][9][10]
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Gloves: Disposable, chemically resistant gloves are mandatory.[8][9][11] Double-gloving may

be appropriate in some situations.[12]

Eye Protection: Safety glasses or a face shield should be worn to protect against splashes.

[8][11]

Dosimetry: Personnel handling radioactive materials should wear appropriate dosimeters to

monitor their radiation exposure.[8][9] This may include whole-body and extremity

dosimeters.[8][9]

Experimental Protocols and Safe Handling
Procedures
While specific experimental protocols are application-dependent, the following general

procedures are essential for the safe handling of Gold-199.

3.1 General Laboratory Practices

Designate a specific area for working with radioactive materials.[8]

Work over a spill tray to contain any potential spills.[8]

Use tongs or other remote handling tools to increase the distance from the radioactive

source.[5][9]

Do not eat, drink, smoke, or apply cosmetics in the designated radioactive work area.[8]

Clearly label all containers with the radionuclide, activity, and date.[8]

Perform a "dry run" of any new procedure without the radioactive material to identify potential

issues.[8]

3.2 Contamination Control

Regularly monitor the work area for contamination using appropriate survey instruments.[8]

[12]
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After handling radioactive materials, monitor hands, clothing, and shoes for contamination

before leaving the work area.[9]

Any contaminated surfaces or equipment should be decontaminated immediately.[13]

Emergency Procedures
In the event of a spill or other emergency, the following procedures should be followed.

4.1 Minor Spills

A minor spill is a small, contained spill that does not involve personnel contamination.

Notify: Inform others in the immediate area of the spill.[14]

Contain: Cover the spill with absorbent paper.[14][15]

Clean: Wearing appropriate PPE, clean the spill from the outside in, placing all contaminated

materials in a designated radioactive waste container.[15]

Survey: Monitor the area to ensure it is free of contamination.[14]

Report: Report the incident to the Radiation Safety Officer (RSO).[14]

4.2 Major Spills

A major spill involves a larger amount of radioactive material, the potential for airborne

contamination, or personnel contamination.

Evacuate: Immediately evacuate the area.[16]

Alert: Notify all personnel to vacate the room and alert the RSO immediately.[14][16]

Isolate: Secure the area to prevent entry.[16]

Personnel Decontamination: If personnel are contaminated, remove contaminated clothing

and wash the affected skin with mild soap and lukewarm water.[15]
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Await Assistance: Do not attempt to clean up a major spill. Wait for the assistance of the

RSO.[16]

Waste Disposal
Radioactive waste must be segregated and disposed of according to institutional and

regulatory guidelines.

Table 3: Gold-199 Waste Segregation

Waste Type Container Disposal Pathway

Dry Solid Waste
Labeled, double-bagged

container with radiation symbol

Collection by Radiation Safety

for decay-in-storage or

disposal.

Liquid Waste Labeled, sealed container

May be eligible for sewer

disposal if soluble or

dispersible in water and within

regulatory limits. Consult with

RSO.

Sharps
Labeled, puncture-proof

sharps container
Collection by Radiation Safety.

Source:[17][18][19]

Waste containing Gold-199 should be stored for decay, given its relatively short half-life. After

approximately 10 half-lives (around 31 days), the activity will have decayed to less than 0.1%

of its original level.

Visualized Workflows
6.1 Workflow for Handling Unsealed Gold-199
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Caption: A logical workflow for the safe handling of Gold-199.

6.2 Decision Tree for a Radioactive Spill
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Caption: A decision tree for responding to a radioactive spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202353#gold-199-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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